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Compound of Interest

Compound Name: Plutonium hexafluoride

Cat. No.: B084494

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for researchers, scientists, and professionals involved in the purification of Plutonium
Hexafluoride (PuF6) from fission product fluorides.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the purification of
PuF6.
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Issue / Observation

Potential Cause(s)

Recommended Action(s)

Low PuF6 Recovery

1. Decomposition of PuF6:
PuF6 is thermally and
radiolytically unstable and can
decompose into non-volatile
PuF4 and fluorine gas.[1] 2.
Leaks in the system: PuF6 is
highly volatile and can be lost
through even minor leaks. 3.
Adsorption on surfaces: PuF6
is highly reactive and can
adsorb onto the surfaces of the

processing equipment.[2]

1. Maintain the process
temperature as low as feasible
for the chosen purification
method. For thermal
decomposition, carefully
control the temperature to
selectively decompose PuF6
without excessive loss.
Minimize the residence time of
PuF6 at elevated
temperatures. 2. Perform a
thorough leak check of the
entire system before
introducing PuF6. Use
appropriate sealing materials
and techniques. 3. Passivate
all internal surfaces of the
apparatus that will come into
contact with PuF6. This can be
done by pre-treating with

fluorine gas.

Incomplete Separation of

Fission Products

1. Inappropriate adsorbent:
The selected adsorbent may
not be effective for the specific
fission product fluorides
present. 2. Incorrect operating
temperature: The temperature
may be too high or too low for
optimal adsorption of the
fission product fluorides or for
the selective decomposition of
PuF6. 3. Presence of highly
volatile fission products: Some
fission product fluorides, such

as those of ruthenium (Ru),

1. Select an adsorbent with a
high affinity for the target
fission product fluorides. For
example, cryolite (Na3AIF6),
zinc fluoride (ZnF2), nickel
fluoride (NiF2), and ferric
fluoride (FeF3) have been
shown to be effective for
removing fluorides of niobium
(Nb), antimony (Sb), and
ruthenium (Ru).[5] 2. Optimize
the operating temperature for
the specific purification

method. For selective
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technetium (Tc), and
molybdenum (Mo), have
volatilities similar to PuF6,
making separation by
distillation difficult.[3][4]

adsorption, temperatures
between 100°C and 250°C are
often used.[5] For thermal
decomposition, temperatures
around 350°C can be effective
for separating PuF6 from more
stable fluorides.[6] 3. For
highly volatile fission products,
consider a multi-stage
purification process that may
include a combination of
selective adsorption and

thermal decomposition.

Corrosion of Equipment

1. High reactivity of PuF6 and
fluorine: PuF6 and the fluorine
gas produced from its
decomposition are highly

corrosive to many materials.[1]

1. Construct the processing
equipment from materials that
are resistant to corrosion by
fluorine and metal fluorides at
the operating temperatures.
Nickel and its alloys (e.qg.,

Monel) are commonly used.

Difficulty in Separating
Ruthenium Fluorides

1. Complex chemistry of
ruthenium: Ruthenium can
form multiple volatile fluoride
and oxyfluoride species (e.g.,
RuF5, RUOF4, RuF6), making

its removal challenging.[7]

1. Employ specific adsorbents
known to be effective for
ruthenium, such as cryolite.[5]
2. Consider a process that
combines thermal
decomposition with selective
adsorption, as the different
ruthenium species may have
varying thermal stabilities and
affinities for different

adsorbents.

Frequently Asked Questions (FAQSs)
General Questions

Q1: What are the main challenges in purifying PuF6 from fission product fluorides?
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Al: The primary challenges include:

The inherent instability of PuF6: It is susceptible to thermal and radiolytic decomposition into
non-volatile PuF4.[1]

High corrosivity: PuF6 and its decomposition product, fluorine, are highly corrosive, requiring
specialized equipment.[1]

Similar volatility of some fission product fluorides: Certain fission product fluorides,
particularly those of ruthenium, technetium, and molybdenum, have vapor pressures close to
that of PUF6, making separation by simple distillation difficult.[3][4]

Q2: What are the primary methods for PuF6 purification?
A2: The main methods for purifying PuF6 from fission product fluorides are:

Selective Adsorption: Passing the gas stream through a bed of solid adsorbent that
selectively retains the fission product fluorides while allowing PuF6 to pass through.[5]

Thermal Decomposition: Exploiting the lower thermal stability of PuF6 compared to UF6 and
some fission product fluorides. By heating the gas mixture to a controlled temperature (e.g.,
250-350°C), PuF6 can be selectively decomposed to solid PuF4, which can then be
separated from the gas stream.[6]

Photochemical Separation: Using ultraviolet (UV) light to selectively dissociate PuF6 into
non-volatile lower fluorides.

Safety and Handling

Q3: What are the key safety precautions when handling PuF6?

A3: Due to its high toxicity, radioactivity, and corrosivity, handling PuF6 requires stringent safety
measures, including:

o Containment: All operations should be performed in well-maintained gloveboxes or other
suitable containment structures.
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» Material Compatibility: Use of corrosion-resistant materials for all equipment in contact with
PuF6.

o Atmosphere Control: Operations should be conducted in a dry, inert atmosphere to prevent
hydrolysis of PuF6 with moisture, which forms highly corrosive hydrofluoric acid (HF).

» Radiation Shielding: Appropriate shielding must be in place to protect personnel from gamma
and neutron radiation.

» Monitoring: Continuous air monitoring for alpha contamination is essential to detect any
breaches in containment.

For more detailed information on the safe handling of plutonium, refer to IAEA Safety Series
No. 39.[8]

Process-Specific Questions

Q4: Which adsorbents are effective for removing fission product fluorides from PuF6?

A4: Several materials have been identified as effective adsorbents, including:

¢ Cryolite (Na3AIF6)

e Zinc fluoride (ZnF2)

» Nickel fluoride (NiF2)

 Ferric fluoride (FeF3)[5]

o Uranyl fluoride (UO2F2) has also been studied for the separation of PuF6 from UF6.[6][9]

o Sodium fluoride (NaF) is commonly used for the purification of UF6 and can also adsorb
some fission product fluorides.[4]

Q5: At what temperature is thermal decomposition of PuF6 typically performed for purification?

A5: Thermal decomposition of PuF6 for purification is generally carried out at temperatures
between 250°C and 350°C.[6] At these temperatures, PuF6 decomposes to solid PuF4, while
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more stable hexafluorides like UF6 remain in the gas phase.

Data Presentation

Table 1: Decontamination Factors for Fission Products

using Selective Adsorption

Decontamination

Adsorbent Fission Product Reference
Factor (DF)

Cryolite (Na3AIF6) Niobium (Nb) 80 [5]

Cryolite (Na3AIF6) Antimony (Sb) 200 [5]

Cryolite (Na3AIF6) Ruthenium (Ru) 100 [5]

Table 2: Boiling Points of PuF6 and Selected Fission

Product Fluorides

Compound Boiling Point (°C)
PuF6 62.2

MoF6 34.0

TcF6 55.3

RuF6 Decomposes

NbF5 234.9

SbF5 149.5

Note: The boiling points are at standard atmospheric pressure. Data is compiled from various

sources.

Experimental Protocols

Purification of PuF6 by Selective Adsorption

Objective: To remove volatile fission product fluorides from a PuF6 gas stream by passing it

through a bed of a solid adsorbent.
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Materials:

e Gaseous mixture of PuF6 and fission product fluorides.

o Adsorbent material (e.g., powdered cryolite, 100-300 mesh).[5]
e Inert carrier gas (e.g., nitrogen).

» Corrosion-resistant tubing and fittings (e.g., nickel or Monel).

e Adsorption column with heating capabilities.

o Cold trap to collect the purified PuF6.

Procedure:

o System Preparation: Assemble the adsorption column and pack it with the chosen adsorbent
material. Ensure the system is leak-tight.

» Passivation: Passivate the internal surfaces of the system by flowing fluorine gas through it
at an elevated temperature.

» Heating: Heat the adsorption column to the desired operating temperature (e.g., 100-150°C).

[5]

e Gas Flow: Introduce the gaseous mixture of PuF6 and fission product fluorides, diluted with
an inert carrier gas, into the heated adsorption column at a controlled flow rate.

» Adsorption: The fission product fluorides will be selectively adsorbed onto the surface of the
adsorbent material.

o Collection: The purified PuF6 gas stream exiting the column is collected in a cold trap cooled
with liquid nitrogen or a cryocooler.

» Analysis: Analyze the collected PuF6 for residual fission product contamination to determine
the decontamination factor.

Purification of PuF6 by Thermal Decomposition
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Objective: To separate PuF6 from more thermally stable fluorides (e.g., UF6 and some fission
product fluorides) by selective thermal decompaosition.

Materials:

Gaseous mixture containing PuF6.

Corrosion-resistant reaction vessel or tube furnace.

Temperature control system.

Cold trap.

Inert gas supply.
Procedure:

o System Setup: The reaction vessel is placed in a furnace with precise temperature control.
The outlet of the vessel is connected to a cold trap.

 Inert Atmosphere: Purge the system with a dry, inert gas to remove any residual air and
moisture.

e Gas Introduction: Introduce the gas mixture containing PuF6 into the reaction vessel.

e Heating: Heat the reaction vessel to a temperature sufficient to decompose PuF6 but not the
other volatile fluorides (typically 250-350°C).[6] PuF6 will decompose to solid PuF4, which
will deposit on the walls of the vessel.

o Separation: The remaining gaseous components, now depleted of PuF6, are passed through
the system and collected in the cold trap.

o Recovery of Plutonium: After the process is complete, the system is cooled, and the solid
PuF4 can be recovered from the reaction vessel.

Mandatory Visualization
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Experimental Workflow for PuF6 Purification by Selective Adsorption
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Caption: Workflow for PuF6 purification by selective adsorption.
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Experimental Workflow for PuF6 Purification by Thermal Decomposition
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Caption: Workflow for PuF6 purification by thermal decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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